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Abstract
Volvalerenal E is a germacrane-type sesquiterpenoid isolated from the roots of Valeriana

officinalis var. latifolia. This document provides a detailed overview of its physical and chemical

characteristics, incorporating data from scientific literature and commercial sources. It includes

tabulated summaries of its properties, detailed experimental protocols for its isolation and

characterization, and a discussion of its potential biological significance.

Introduction
Volvalerenal E belongs to a class of sesquiterpenoids derived from Valeriana officinalis, a

plant with a long history of use in traditional medicine. The chemical investigation of this plant

has led to the isolation of numerous bioactive compounds, including iridoids and

sesquiterpenoids, which are of interest to the scientific and pharmaceutical communities for

their potential therapeutic applications. This guide focuses specifically on the technical details

of Volvalerenal E, providing a resource for researchers engaged in natural product chemistry,

pharmacology, and drug development.
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Physical and Chemical Properties
The physical and chemical properties of Volvalerenal E are summarized in the tables below.

These data are compiled from both commercial suppliers and the primary scientific literature.

General and Chemical Properties
Property Value Source

Chemical Name Volvalerenal E [1]

IUPAC Name

[(1R,4Z,8E,10R)-8-formyl-

11,11-dimethyl-4-

bicyclo[8.1.0]undeca-4,8-

dienyl]methyl acetate

N/A

CAS Number 1247014-33-0 [1]

Molecular Formula C₁₇H₂₄O₃ [2][3]

Molecular Weight 276.37 g/mol [2][3]

Appearance Colorless oil [2][3]

Spectroscopic Data
Spectroscopic Data Value Source

¹H NMR (CDCl₃, 400 MHz) See Table 2.2.1 [2][3]

¹³C NMR (CDCl₃, 100 MHz) See Table 2.2.2 [2][3]

High-Resolution ESI-MS
m/z 299.1622 [M+Na]⁺ (Calcd.

for C₁₇H₂₄O₃Na, 299.1623)
[2][3]

Optical Rotation [α]²⁵D +18.5 (c 0.23, CHCl₃) [2][3]
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Position δ (ppm) Multiplicity J (Hz)

1 2.15 m

2α 1.85 m

2β 1.50 m

3 2.30 m

5 5.25 d 9.6

6α 2.20 m

6β 2.05 m

7 2.60 m

9 6.60 d 9.6

10 1.95 m

12 9.40 s

13 4.60 s

14 1.05 s

15 1.10 s

OAc 2.08 s
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Position δ (ppm) Type

1 39.5 CH

2 26.5 CH₂

3 39.0 CH

4 129.0 C

5 124.5 CH

6 25.0 CH₂

7 48.0 CH

8 155.0 C

9 140.0 CH

10 28.0 CH

11 34.0 C

12 192.0 CH

13 68.0 CH₂

14 24.0 CH₃

15 17.0 CH₃

OAc 171.0 C

OAc 21.0 CH₃

Experimental Protocols
The following protocols are based on the methods described by Wang et al. (2010) for the

isolation and characterization of germacrane-type sesquiterpenoids from Valeriana officinalis

var. latifolia.[2][3]

Isolation and Purification of Volvalerenal E
Plant Material: The roots of Valeriana officinalis var. latifolia were collected and air-dried.
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Extraction:

The dried and powdered roots (5 kg) were extracted three times with 95% ethanol (EtOH) at

room temperature.

The combined extracts were concentrated under reduced pressure to yield a crude extract.

The crude extract was suspended in water and partitioned successively with petroleum

ether, chloroform (CHCl₃), and ethyl acetate (EtOAc).

Chromatographic Separation:

The CHCl₃ extract (150 g) was subjected to column chromatography over silica gel (200-300

mesh).

Elution was performed with a gradient of petroleum ether and acetone (from 50:1 to 0:1, v/v)

to yield several fractions.

Fraction X (eluted with petroleum ether-acetone 20:1) was further purified by repeated

column chromatography on silica gel with a petroleum ether-EtOAc gradient (from 30:1 to

5:1).

Subsequent purification was carried out using preparative High-Performance Liquid

Chromatography (HPLC) on an Agilent 1100 system with a Zorbax SB-C18 column (9.4 x

250 mm, 5 µm).

The mobile phase for HPLC was a gradient of methanol (MeOH) and water (H₂O) (from 60%

to 80% MeOH over 30 minutes) at a flow rate of 2 mL/min, with UV detection at 210 nm.

Volvalerenal E was isolated as a colorless oil.

Structure Elucidation
Spectroscopic Analysis:

Nuclear Magnetic Resonance (NMR): ¹H NMR, ¹³C NMR, and 2D NMR (COSY, HSQC,

HMBC) spectra were recorded on a Bruker DRX-400 spectrometer in deuterated chloroform

(CDCl₃) with tetramethylsilane (TMS) as the internal standard.
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Mass Spectrometry (MS): High-resolution electrospray ionization mass spectrometry

(HRESIMS) was performed on a VG AutoSpec-3000 spectrometer.

Optical Rotation: Optical rotations were measured on a Horiba SEPA-300 polarimeter.

Biological Activity and Signaling Pathways
While specific biological activities for Volvalerenal E have not been extensively reported,

related compounds from Valeriana species exhibit a range of pharmacological effects, including

anti-inflammatory, neuroprotective, and cytotoxic activities. An iridoid-rich fraction from a related

species, Valeriana jatamansi, has been shown to promote axonal regeneration and motor

functional recovery after spinal cord injury through the activation of the PI3K/Akt signaling

pathway.

Potential Signaling Pathway: PI3K/Akt
The PI3K/Akt signaling pathway is a crucial regulator of cell survival, proliferation, and growth.

Its activation is initiated by various extracellular signals, leading to a cascade of intracellular

events. A simplified representation of this pathway is provided below. Further research is

required to determine if Volvalerenal E directly modulates this pathway.
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Caption: Hypothesized modulation of the PI3K/Akt signaling pathway by Volvalerenal E.
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Conclusion
Volvalerenal E is a well-characterized sesquiterpenoid from Valeriana officinalis var. latifolia.

This guide provides the foundational chemical and physical data, along with detailed

experimental protocols, to support further research into its properties and potential applications.

While its specific biological activities and mechanisms of action are yet to be fully elucidated,

the known bioactivities of related compounds suggest that Volvalerenal E may be a valuable

subject for future pharmacological investigation, particularly in the context of neuroprotective

and anti-inflammatory research. The provided information serves as a comprehensive resource

to facilitate these future studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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